Cas no 852437-96-8 (ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate)

• Product Name: ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate
• CAS No: 852437-96-8
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 5866597
• PubChem ID: 7118321
• Update Time: 2025-10-29

ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetate
• Acetic acid, 2-[[3-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-, ethyl ester
• CCG-31918
• ethyl 2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetate
• ethyl 2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetate
• F0676-0936
• SR-01000099198
• 852437-96-8
• AKOS024595619
• SR-01000099198-1
• ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate

• Inchi： 1S/C17H18N4O4S/c1-4-25-16(22)10-26-15-8-7-14-18-19-17(21(14)20-15)11-5-6-12(23-2)13(9-11)24-3/h5-9H,4,10H2,1-3H3
• InChI Key： OLNQPAFFRCWPDX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN2C(C3=CC=C(OC)C(OC)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 374.10487624g/mol
• Monoisotopic Mass: 374.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetate

Introduction to Ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetate (CAS No. 852437-96-8)

Ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 852437-96-8, represents a unique structural motif that combines a triazolopyridazine core with a sulfanyl-substituted acetate moiety. The presence of multiple functional groups, including 3,4-dimethoxyphenyl and 1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl, makes it a versatile scaffold for the development of novel bioactive molecules.

The compound's structural complexity suggests potential applications in drug discovery and medicinal chemistry. The triazolopyridazine ring system is known for its stability and ability to participate in various hydrogen bonding interactions, which can be crucial for binding to biological targets. Additionally, the sulfanyl group introduces a polar character to the molecule, enhancing its solubility and reactivity in aqueous environments. These features make it an attractive candidate for further exploration in the design of small-molecule inhibitors or modulators.

In recent years, there has been growing interest in the development of heterocyclic compounds for their therapeutic potential. The 1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl moiety is particularly noteworthy as it combines the properties of both triazoles and pyridazines. These heterocycles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. For instance, derivatives of triazolopyridazines have shown promising results in preclinical studies as kinase inhibitors and DNA intercalators.

The 3,4-dimethoxyphenyl group further enhances the compound's pharmacological profile by introducing methoxy substituents that can influence electronic properties and metabolic stability. Methoxy groups are commonly found in bioactive molecules due to their ability to modulate lipophilicity and metabolic clearance rates. This structural feature may contribute to improved bioavailability and prolonged half-life of any drug candidates derived from this compound.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies suggest that Ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetate may exhibit good binding affinity to various protein targets. For example, simulations have indicated potential interactions with enzymes involved in signal transduction pathways relevant to cancer and inflammatory diseases. These findings align with the broader trend of using structure-based drug design to identify novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the 6-position of the pyridazine ring is particularly challenging but can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling techniques. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, Ethyl 2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo[4,3-bpyridazin-6-ylsulfanyl}acetate (CAS No. 852437-96-8) represents a promising lead compound for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive candidate for drug development. As research in heterocyclic chemistry continues to evolve, compounds like this are likely to play a significant role in the discovery of new therapeutic interventions.